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Compound of Interest

Compound Name: OMDM169

Cat. No.: B1677284

This document provides essential safety and logistical information for the proper handling and
disposal of OMDM169, also known as N-Methyl-D-aspartic acid (NMDA). The following
procedures are designed to provide clear, step-by-step guidance for researchers, scientists,
and drug development professionals to ensure safety and compliance with standard laboratory
practices.

l. Essential Safety and Handling Information

OMDM169 is a light-sensitive, off-white powder solid.[1] While some safety data sheets (SDS)
do not classify it as a hazardous substance, its toxicological properties have not been
exhaustively investigated.[2][3] Therefore, it is crucial to handle OMDM169 with care, adhering
to standard laboratory safety protocols.

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]
o Hand Protection: Wear protective gloves.

» Body Protection: A lab coat is required.[1]

Storage:

» Store in a tightly-closed container in a cool, dry, and well-ventilated area.[1]
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e Protect from direct sunlight and moisture.[1]

Il. Quantitative Data Summary

The following table summarizes the key quantitative and physical data for OMDM169 (NMDA).

Property Value

Molecular Formula C5H9NO4

Molecular Weight 147.1 g/mol

Appearance Off-white powder solid

Melting Point 187 - 192 °C (368.6 - 377.6 °F)

Nitrogen oxides (NOx), Carbon monoxide (CO),

Hazardous Decomposition o
Carbon dioxide (CO2)

Source: Fisher Scientific Safety Data Sheet[1]

lll. Step-by-Step Disposal Protocol

The proper disposal of OMDM169 and associated waste is critical for laboratory safety and
environmental protection. The following protocol outlines the necessary steps for compliant
disposal.

1. Waste Segregation and Collection:
e Solid Waste:

o Collect unused or expired solid OMDM169 in its original container or a clearly labeled,
sealed waste bag.

o Place contaminated disposables such as weigh boats, gloves, and wipes into a
designated solid hazardous waste container.

e Agueous/Liquid Waste:
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o Collect all agueous solutions containing OMDM169 in a designated aqueous hazardous
waste container.

o Crucially, do not dispose of agueous solutions containing OMDM169 down the drain.
While some dilute, non-toxic solutions may be sewerable under local regulations, the
potential for aquatic toxicity with related compounds necessitates collection as chemical
waste.

e Contaminated Labware:

o Disposable Labware: Items such as pipette tips and plastic tubes that have come into
contact with OMDM169 should be placed in the solid hazardous waste container.

o Non-disposable Labware: Glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol or isopropanol). This rinsate must be collected and disposed of as
hazardous liquid waste. After decontamination, the glassware can be washed according to
standard laboratory procedures.

2. Container Management:
e Ensure all waste containers are securely sealed and properly labeled with their contents.

o Store waste containers in a designated secondary containment area, segregated from
incompatible materials.

3. Final Disposal:

» Follow your institution's specific procedures for the pickup and disposal of chemical waste by
the Environmental Health and Safety (EHS) department or a licensed hazardous waste
disposal contractor.

e Never dispose of chemical waste in standard trash receptacles.

IV. Experimental Workflow and Logical
Relationships
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The following diagram illustrates the decision-making process and workflow for the proper
disposal of OMDM169 waste.

OMDM169 Disposal Workflow

Waste ldentification and Segregation

Start: OMDM169 Waste Generated

Identify Waste Type

Solid Waste
(Unused chemical, contaminated PPE,
etc.)

Liquid Waste

: - Contaminated Glassware
(Aqueous solutions, rinsates)

Waste Collection\and Decontamination

Collect in Labeled Collect in Labeled
Solid Waste Container Aqueous Waste Container

Collgct_Rlnsate s Wash Cleaned Glassware
Liquid Waste

Decontaminate with Solvent

Final Dispgsal

Store Waste in Secondary
Containment

Arrange for Pickup by
EHS/Licensed Contractor

A4

End: Compliant Disposal

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1677284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. sds.metasci.ca [sds.metasci.ca]

2. uww.edu [uww.edu]

3. cdn.caymanchem.com [cdn.caymanchem.com]

 To cite this document: BenchChem. [Proper Disposal Procedures for OMDM169 (N-Methyl-
D-aspartic acid)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1677284#omdm169-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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